Sodium salicylate Sodium salicylate Sodium salicylate is an organic molecular entity.
Sodium Salicylate is the sodium salt of salicylic acid. As a nonsteroidal anti-inflammatory drug (NSAID), sodium salicylate irreversibly acetylates cyclooxygenases I and II, thereby inhibiting prostaglandin synthesis and associated inflammation and pain. This agent may also activate mitogen-activated protein kinase (p38MAPK), thereby inducing apoptosis in cancer cells. (NCI04)
A non-steroidal anti-inflammatory agent that is less effective than equal doses of ASPIRIN in relieving pain and reducing fever. However, individuals who are hypersensitive to ASPIRIN may tolerate sodium salicylate. In general, this salicylate produces the same adverse reactions as ASPIRIN, but there is less occult gastrointestinal bleeding. (From AMA Drug Evaluations Annual, 1992, p120)
See also: Salicylic Acid (has active moiety); Methenamine; Sodium Salicylate (component of) ... View More ...
Brand Name: Vulcanchem
CAS No.: 54-21-7
VCID: VC0543540
InChI: InChI=1S/C7H6O3.Na/c8-6-4-2-1-3-5(6)7(9)10;/h1-4,8H,(H,9,10);
SMILES: C1=CC=C(C(=C1)C(=O)[O-])O.[Na+]
Molecular Formula: C7H6NaO3
Molecular Weight: 161.11 g/mol

Sodium salicylate

CAS No.: 54-21-7

Cat. No.: VC0543540

Molecular Formula: C7H6NaO3

Molecular Weight: 161.11 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

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Sodium salicylate - 54-21-7

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Description Sodium salicylate is an organic molecular entity.
Sodium Salicylate is the sodium salt of salicylic acid. As a nonsteroidal anti-inflammatory drug (NSAID), sodium salicylate irreversibly acetylates cyclooxygenases I and II, thereby inhibiting prostaglandin synthesis and associated inflammation and pain. This agent may also activate mitogen-activated protein kinase (p38MAPK), thereby inducing apoptosis in cancer cells. (NCI04)
A non-steroidal anti-inflammatory agent that is less effective than equal doses of ASPIRIN in relieving pain and reducing fever. However, individuals who are hypersensitive to ASPIRIN may tolerate sodium salicylate. In general, this salicylate produces the same adverse reactions as ASPIRIN, but there is less occult gastrointestinal bleeding. (From AMA Drug Evaluations Annual, 1992, p120)
See also: Salicylic Acid (has active moiety); Methenamine; Sodium Salicylate (component of) ... View More ...
CAS No. 54-21-7
Molecular Formula C7H6NaO3
Molecular Weight 161.11 g/mol
IUPAC Name sodium;2-hydroxybenzoate
Standard InChI InChI=1S/C7H6O3.Na/c8-6-4-2-1-3-5(6)7(9)10;/h1-4,8H,(H,9,10);
Standard InChI Key REWPEPFZCALMJB-UHFFFAOYSA-N
Isomeric SMILES C1=CC=C(C(=C1)C(=O)[O-])O.[Na+]
SMILES C1=CC=C(C(=C1)C(=O)[O-])O.[Na+]
Canonical SMILES C1=CC=C(C(=C1)C(=O)O)O.[Na]
Appearance Solid powder

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